1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone is a useful research compound. Its molecular formula is C19H19ClN6O2 and its molecular weight is 398.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antifungal Activity
Research indicates that derivatives of piperazine, which include structures similar to 1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(2-chlorophenoxy)ethanone, have been synthesized and tested for their antimicrobial and antifungal properties. These compounds exhibit a range of activities against both gram-positive and gram-negative bacteria, as well as antifungal capabilities, making them potential candidates for drug development in these areas. For instance, sulfonamide and amide derivatives of piperazine, incorporating imidazo[1,2-b]pyridazine moieties, demonstrated in vitro antimicrobial activity against bacteria such as Bacillus subtilis, Staphylococcus aureus, Pseudomonas fluorescens, and Escherichia coli, and also showed antifungal and antimalarial activity (Bhatt, Kant, & Singh, 2016).
Another study reported on the synthesis of azole-containing piperazine derivatives, which were evaluated for their antibacterial, antifungal, and cytotoxic activities. These compounds displayed moderate to significant antibacterial and antifungal activities, suggesting their utility in developing new antimicrobial agents (Gan, Fang, & Zhou, 2010).
Anticancer Potential
Certain piperazine derivatives have been investigated for their anticancer potential. For example, research into nitroimidazole derivatives, including piperazinyl structures, has explored their in vitro anti-HIV activity as potential non-nucleoside reverse transcriptase inhibitors, indicating a broader application of these compounds in treating viral infections and associated cancers (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).
Additionally, piperazine-2,6-dione derivatives have been synthesized and evaluated for their anticancer activity. These compounds demonstrated promising results against various cancer cell lines, further supporting the potential therapeutic applications of piperazine derivatives in oncology (Kumar, Kumar, Roy, & Sondhi, 2013).
Anticonvulsant Activity
Piperazine derivatives have also been explored for their anticonvulsant properties. Studies focusing on the synthesis and evaluation of these compounds have identified several with significant anticonvulsant activity, indicating their potential use in treating epilepsy and related neurological disorders (Ghareb, Abdel Daim, El-Sayed, & Elgawish, 2017).
Properties
IUPAC Name |
2-(2-chlorophenoxy)-1-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19ClN6O2/c20-15-3-1-2-4-16(15)28-13-19(27)25-11-9-24(10-12-25)17-5-6-18(23-22-17)26-8-7-21-14-26/h1-8,14H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSBYXTVMIHGFCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)N3C=CN=C3)C(=O)COC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.